Cas no 7559-04-8 (D-a-Tocopherol Quinone)

D-a-Tocopherol Quinone structure
D-a-Tocopherol Quinone structure
Product Name:D-a-Tocopherol Quinone
CAS No:7559-04-8
MF:C29H50O3
MW:446.705509662628
MDL:MFCD00135657
CID:563215
PubChem ID:87558413
Update Time:2025-09-24

D-a-Tocopherol Quinone Chemical and Physical Properties

Names and Identifiers

    • ALPHA-TOCOPHERYLQUINONE
    • D-alpha-Tocopherylquinone
    • ALPHA-TOCOPHEROL QUINONE
    • α-Tocopherolquinone
    • <small>D<
    • 2-(3-hydroxy-3,7,11,15-tetramethylhexadecyl)-3,5,6-trimethylcyclohexa-2,5-diene-1,4-dione
    • small>-&alpha
    • Vitamin E Quinone (D-form)
    • α-Tocopherylquinone
    • [ "α-Tocopherylquinone", " α-Tocoquinone" ]
    • Metarene
    • alpha-tocopherolquinone
    • Tocopherylquinone
    • ZO763K43XR
    • alpha-Tocoquinone
    • RRR-ALPHA-TOCOPHERYLQUINONE
    • p-Benzoquinone, 2-(3
    • (+)-.alpha.-Tocoquinone
    • NSC20810
    • TOCOQUINONE, ALPHA
    • NS00046432
    • a-Tocopheryl quinone
    • Vitapressina
    • D--Tocopherol Quinone
    • Eutrophyl
    • Trimina
    • SCHEMBL1186492
    • CHEMBL1254448
    • a-Tocoquinone
    • Tocopherylquinone, d-alpha
    • 2-(3-hydroxy-3,7,11,15-tetramethyl-hexadecyl)-3,5,6-trimethyl-2,5 cyclo-hexadiene-1,4-dione
    • alpha-tocopheryl quinone
    • d-.alpha.-Tocoquinone
    • vitamin E quinone
    • a-Tocopherolquinone
    • 3-Chloro-2-hydroxypropyltrimethylammoniumchloride
    • A-0001
    • 2-(3-Hydroxy-3,11,15-tetramethyl-hexadecyl)- 3,5,6-trimethyl-[1,4]benzoquinone
    • AKOS025293924
    • Metorena
    • D-?-Tocopherol Quinone
    • D 178
    • Tensiopress
    • LTVDFSLWFKLJDQ-UHFFFAOYSA-N
    • .alpha.-Tocopherolquinone
    • DTXSID30864091
    • Ipotensil
    • NSC-20810
    • D-α-Tocopherylquinone
    • D-a-Tocopherol Quinone
    • MDL: MFCD00135657
    • Inchi: 1S/C29H50O3/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8,32)19-17-26-25(7)27(30)23(5)24(6)28(26)31/h20-22,32H,9-19H2,1-8H3
    • InChI Key: LTVDFSLWFKLJDQ-UHFFFAOYSA-N
    • SMILES: OC(C)(CCC1C(C(C)=C(C)C(C=1C)=O)=O)CCCC(C)CCCC(C)CCCC(C)C

Computed Properties

  • Exact Mass: 446.37600
  • Monoisotopic Mass: 446.37599545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 15
  • Complexity: 697
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4
  • Surface Charge: 0
  • XLogP3: 8.8

Experimental Properties

  • Color/Form: Yellow oil
  • Density: 1.0115 (rough estimate)
  • Melting Point: Not available
  • Boiling Point: 496°C (rough estimate)
  • Flash Point: 291.9±20.8 °C
  • Refractive Index: 1.492-1.496
  • Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
  • PSA: 54.37000
  • LogP: 7.76140
  • Solubility: Not available
  • Vapor Pressure: 0.0±3.2 mmHg at 25°C

D-a-Tocopherol Quinone Security Information

D-a-Tocopherol Quinone Pricemore >>

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